Cas no 72869-91-1 (Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer)

• Product Name: Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer
• CAS No: 72869-91-1
• MF: C₄₀H₄₈O₁₉
• MW: 832.797734260559
• CID: 572539
• PubChem ID: 175224
• Update Time: 2025-04-19

Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer Chemical and Physical Properties

Names and Identifiers

• Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer
• 1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 1,3-dihydro-1,3-dioxo-5-isobenzofurancarboxylic acid, 2,2-dimethyl-1,3-propanediol and 3-hydroxy-2,2-dimethylpropyl 3-hydroxy-2
• benzene-1,3-dicarboxylic acid,2,2-dimethylpropane-1,3-diol,1,3-dioxo-2-benzofuran-5-carboxylic acid,(3-hydroxy-2,2-dimethylpropyl) 3-hydroxy-2,2-dimethylpropanoate,terephthalic acid
• 72869-91-1

• Inchi： 1S/C10H20O4.C9H4O5.2C8H6O4.C5H12O2/c1-9(2,5-11)7-14-8(13)10(3,4)6-12;10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12;9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;1-5(2,3-6)4-7/h11-12H,5-7H2,1-4H3;1-3H,(H,10,11);2*1-4H,(H,9,10)(H,11,12);6-7H,3-4H2,1-2H3
• InChI Key： HCOHWABBPLKUCQ-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)CO)=O)CC(C)(C)CO.OCC(C)(C)CO.O1C(C2C=CC(C(=O)O)=CC=2C1=O)=O.OC(C1C=CC=C(C(=O)O)C=1)=O.OC(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 832.27897930g/mol
• Monoisotopic Mass: 832.27897930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 59
• Rotatable Bond Count: 13
• Complexity: 897
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 337Ų